Cas no 180923-77-7 ((2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid)

• Product Name: (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
• CAS No: 180923-77-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09851562
• CID: 4618403
• PubChem ID: 1486764
• Update Time: 2025-06-30

(2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-METHYL-2-(1-OXOISOINDOLIN-2-YL)BUTANOIC ACID
• (S)-3-methyl-2-(1-oxoisoindolin-2-yl)butanoic acid(WX142530)
• (2S)-3-Methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid
• (2S)-3-methyl-2-(3-oxo-1H-isoindol-2-yl)butanoic acid
• CCG-131261
• 180923-77-7
• CS-0080263
• JULAETYRRYJIAR-NSHDSACASA-N
• A1-03872
• EN300-186452
• EH-0715
• SR-01000127056-1
• SR-01000127056
• SCHEMBL15110161
• CHEMBL40463
• AKOS001502976
• HMS1625G13
• (2S)-3-METHYL-2-(1-OXO-3H-ISOINDOL-2-YL)BUTANOIC ACID
• (2S)-3-methyl-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoic acid
• (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoicacid
• STK500464
• MFCD09851562
• (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid

• MDL： MFCD09851562
• Inchi： 1S/C13H15NO3/c1-8(2)11(13(16)17)14-7-9-5-3-4-6-10(9)12(14)15/h3-6,8,11H,7H2,1-2H3,(H,16,17)/t11-/m0/s1
• InChI Key： JULAETYRRYJIAR-NSHDSACASA-N
• SMILES： N1([C@@H](C(C)C)C(O)=O)CC2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid

Introduction to (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic Acid (CAS No. 180923-77-7)

The compound (2S)-3-methyl-2-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid, identified by the CAS number 180923-77, is a structurally complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically a derivative of the isoindoline family, which has garnered attention due to its unique chemical properties and biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting neurodegenerative diseases and cancer.

The molecular structure of (2S)-3-methyl... is characterized by a chiral center at the second carbon atom, which imparts optical activity to the molecule. This stereochemistry is crucial for its biological interactions, as it determines the molecule's ability to bind to specific receptors or enzymes. The presence of the isoindoline ring system introduces additional complexity, contributing to its potential as a scaffold for drug design. Researchers have explored its ability to act as a ligand for G-protein coupled receptors (GPCRs), which are key targets in pharmaceutical development.

Recent advancements in synthetic chemistry have enabled more efficient methods for the synthesis of this compound. Traditionally, the synthesis involved multi-step processes utilizing various coupling reactions and stereochemical controls. However, modern approaches leverage catalytic asymmetric synthesis and microwave-assisted reactions to enhance yield and purity. These innovations have made it easier to scale up production for preclinical studies.

In terms of pharmacological properties, (2S)-3-methyl... has demonstrated promising results in vitro and in vivo models. Studies conducted on neuronal cell lines have shown its ability to modulate neurotransmitter release, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-proliferative effects on cancer cells have been reported, particularly in breast and colon cancer models.

The compound's stability under physiological conditions is another critical factor contributing to its therapeutic potential. Research indicates that it exhibits good solubility in aqueous solutions and maintains stability over extended periods, which are essential attributes for drug candidates. Furthermore, preliminary toxicity studies suggest a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

From an analytical standpoint, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and purity, ensuring consistency across different batches. The use of high-resolution mass spectrometry has also facilitated accurate determination of its molecular formula and exact mass.

In conclusion, (2S)-3-methyl... represents a promising candidate in the field of medicinal chemistry due to its unique structure and diverse biological activities. Continued research into its mechanism of action and optimization of its pharmacokinetic properties will undoubtedly pave the way for its translation into clinical applications. As scientific understanding deepens, this compound holds the potential to contribute significantly to the development of innovative treatments for various diseases.